Cas no 2229490-95-1 (tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate
• CAS No: 2229490-95-1
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• CID: 6455362
• PubChem ID: 165623618
• Update Time: 2025-08-04

tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate
• tert-butyl N-[5-(1-amino-2,2-difluoroethyl)-2-chlorophenyl]carbamate
• 2229490-95-1
• EN300-1875936

• Inchi： 1S/C13H17ClF2N2O2/c1-13(2,3)20-12(19)18-9-6-7(4-5-8(9)14)10(17)11(15)16/h4-6,10-11H,17H2,1-3H3,(H,18,19)
• InChI Key： KVJCNTBQTHCFKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C(F)F)N

Computed Properties

• Exact Mass: 306.0946618g/mol
• Monoisotopic Mass: 306.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2229490-95-1 and Product Name: tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate

The compound with the CAS number 2229490-95-1 and the product name tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the tert-butyl group, the N-5-(1-amino-2,2-difluoroethyl) moiety, and the 2-chlorophenylcarbamate moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of pharmaceutical sciences has highlighted the importance of fluorinated compounds in drug design. The presence of fluorine atoms in the 1-amino-2,2-difluoroethyl group enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further investigation. This is particularly relevant in the context of developing next-generation therapeutics that require improved pharmacokinetic profiles.

The tert-butyl group in the molecular structure serves multiple purposes. It acts as a steric shield, protecting the reactive sites from unwanted side reactions, and also enhances the lipophilicity of the compound, which is crucial for its absorption and distribution within the body. The combination of these structural elements makes this compound a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs. The 2-chlorophenylcarbamate moiety is known for its ability to interact with biological targets in a specific manner, often leading to potent pharmacological effects. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable component in drug discovery efforts.

One of the most exciting aspects of this compound is its potential application in oncology research. Studies have shown that carbamate derivatives can exhibit significant anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The specific arrangement of atoms in tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate suggests that it may be able to target these enzymes effectively, thereby offering a new avenue for cancer treatment.

Additionally, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory mediators, this compound could potentially alleviate symptoms and improve patient outcomes. The unique chemical structure of tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate makes it well-suited for such applications.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing enough material for both laboratory research and potential clinical trials.

In conclusion, tert-butyl N-5-(1-amino-2,2-difluoroethyl)-2-chlorophenylcarbamate (CAS No. 2229490-95-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for fluorinated carbamates, compounds like this one are poised to play a crucial role in shaping the future of medicine.